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Compound of Interest

Compound Name: 4-Fluoro-2-(methylsulfonyl)phenol

CAS No.: 1000339-69-4

Cat. No.: B1328680

Get Quote

Executive Summary
Sulfonylphenol derivatives—compounds integrating a sulfonyl moiety (

) with a phenolic ring—occupy a dualistic position in modern research. Industrially, they are
ubiquitous as color developers and polymer additives (e.g., Bisphenol S). In medicinal
chemistry, this scaffold offers a unique pharmacophore: the phenol acts as a hydrogen bond
donor/acceptor mimic of tyrosine, while the sulfonyl group provides rigid geometry and strong
electron-withdrawing character.

This guide moves beyond basic characterization, detailing high-value research applications:

endocrine toxicology profiling, hypoxia-targeted oncology, and anti-biofilm antimicrobial

development.

Part 1: Chemical Scaffolding & Structure-Activity
Relationships (SAR)[1]
The utility of sulfonylphenols stems from their ability to interact with biological targets via two

distinct mechanisms:
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The "Butterfly" Conformation: In bis-sulfonylphenols (like BPS), the two phenyl rings can

rotate around the sulfur atom, allowing the molecule to fit into the ligand-binding domains

(LBD) of nuclear receptors (e.g., Estrogen Receptor

).

Zinc Coordination & H-Bonding: In enzyme inhibition, the phenolic hydroxyl can participate in

water-mediated hydrogen bonding networks or direct metal chelation, while the sulfonyl

group anchors the molecule in hydrophobic pockets.

SAR Logic Visualization
The following diagram illustrates the critical structural features driving biological activity.
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Figure 1: Structural determinants of sulfonylphenol biological activity. The dual functionality

allows targeting of both nuclear receptors and membrane-bound enzymes.

Part 2: Toxicology & Endocrine Research (The BPS
Paradigm)
As Bisphenol A (BPA) is phased out, Bisphenol S (BPS)—a sulfonylphenol analog—has

become the primary replacement. However, research indicates BPS exhibits equipotent
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endocrine-disrupting activity. Investigating this mechanism is a critical application for

toxicologists.

Mechanism: Nuclear Receptor Interference
Sulfonylphenols do not merely bind to Estrogen Receptors (ER); they alter the conformation of

the Ligand Binding Domain (LBD), recruiting co-activators inappropriately. This leads to "non-

monotonic" dose responses, where low doses may trigger significant gene expression

changes.

Protocol: Luciferase Reporter Assay for Estrogenicity
This protocol validates the estrogenic potential of novel sulfonylphenol derivatives using a self-

validating transfection system.

Objective: Quantify transcriptional activation of ERE (Estrogen Response Element) by

sulfonylphenols.

Reagent/Component Specification Purpose

Cell Line MCF-7 or HEK293T

MCF-7 expresses endogenous

ER; HEK293T requires co-

transfection (cleaner

background).

Reporter Plasmid pERE-TATA-Luc

Contains estrogen response

elements driving Firefly

luciferase.

Control Plasmid pRL-TK (Renilla)

Constitutively active Renilla

luciferase for normalization of

transfection efficiency.

Ligand Sulfonylphenol derivative
Test compound (dissolved in

DMSO).

Positive Control
17

-Estradiol (E2)

Validates assay sensitivity

(Max signal).
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Step-by-Step Methodology:

Seeding: Seed HEK293T cells in phenol-red-free DMEM (supplemented with charcoal-

stripped FBS to remove endogenous hormones) at

cells/well in 96-well plates.

Transfection (24h later):

Mix 100 ng pERE-TATA-Luc + 10 ng pRL-TK + 50 ng ER

expression vector.

Use a lipid-based transfection reagent (e.g., Lipofectamine). Incubate 24h.

Treatment:

Replace medium. Treat cells with sulfonylphenol derivatives (

M to

M).

Control: Include DMSO vehicle (0.1%) and E2 (

M).

Lysis & Detection:

After 24h treatment, lyse cells using Passive Lysis Buffer.

Perform Dual-Luciferase assay: Measure Firefly (Experimental) then quench and measure

Renilla (Control).

Data Analysis: Calculate Relative Light Units (RLU) = Firefly / Renilla. Plot dose-response

curve.

Part 3: Therapeutic Application – Oncology (Hypoxia
Targeting)
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Sulfonyl derivatives are established inhibitors of Carbonic Anhydrase (CA).[1] While

sulfonamides (

) are the classic inhibitors, sulfonylphenols (

) are emerging as potent scaffolds for targeting CA IX, an isoform overexpressed in hypoxic
tumors (e.g., glioblastoma, triple-negative breast cancer).

Why Sulfonylphenols? Unlike broad-spectrum sulfonamides, sulfonylphenols can be tuned to

target the transmembrane CA IX by modifying the phenol ring to interact with the "hydrophobic

half" of the enzyme's active site, reducing off-target effects on cytosolic CA I/II (which cause

side effects).

Pathway: Hypoxia-Induced CA IX Modulation
The following workflow describes how sulfonylphenols disrupt tumor pH regulation.
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Figure 2: Mechanism of action for sulfonylphenol-mediated inhibition of Carbonic Anhydrase IX

in hypoxic tumor environments.

Part 4: Antimicrobial & Biofilm Research[4][5]
Halogenated sulfonylphenols exhibit significant antimicrobial activity, particularly against Gram-

positive bacteria like Staphylococcus aureus (MRSA). The sulfonyl group increases lipophilicity,

facilitating penetration through the bacterial cell wall, while the phenol moiety acts as a

membrane disruptor and metabolic uncoupler.

Experimental Protocol: Biofilm Eradication Assay
Standard MIC assays often fail to predict efficacy against biofilms. This protocol assesses the

ability of sulfonylphenols to penetrate and kill established biofilms.

Biofilm Formation:

Inoculate S. aureus (ATCC 29213) in Tryptic Soy Broth (TSB) + 1% Glucose in 96-well

polystyrene plates.

Incubate for 24h at 37°C (static) to allow biofilm maturation.

Treatment:

Gently aspirate planktonic media. Wash 1x with PBS.

Add fresh media containing sulfonylphenol derivatives (Concentration range: 1x to 10x

MIC).

Incubate for 24h.

Quantification (XTT Assay):

The XTT assay measures metabolic activity (viability) of cells within the biofilm matrix.

Add XTT labeling reagent + electron coupling reagent. Incubate 2-4h in dark.
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Measure absorbance at 450 nm (mitochondrial reduction of XTT to orange formazan).

Visualization (Optional):

Stain parallel wells with LIVE/DEAD BacLight kit (Syto9/Propidium Iodide) and image via

Confocal Laser Scanning Microscopy (CLSM).

Part 5: Advanced Synthesis (Green Protocol)
To facilitate the development of new derivatives, a "green" synthesis route is preferred over

traditional Friedel-Crafts sulfonylation, which often requires harsh Lewis acids.

Recommended Protocol: Quinone Imine + Sulfinic Acid This method is metal-free, water-

compatible, and atom-economical.

Reactants:

-Quinone imine (generated in situ from

-aminophenol oxidation) + Sodium arylsulfinate.

Conditions: Water/Ethanol (1:1), Room Temperature, Open air (or mild oxidant).

Mechanism: 1,4-Michael addition of the sulfinate anion to the quinone imine, followed by

tautomerization to re-aromatize the phenol.

Yield: Typically >85% with simple filtration workup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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